Cas no 5435-02-9 ( )
structure
Product Name:
CAS No:5435-02-9
MF:C16H19NO2S
MW:289.39256310463
CID:940794
PubChem ID:225590
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-p-toluenesulfonyl-3-phenylpropylamine;
- NSC-15160
- AKOS003837379
- DB-219006
- NSC15160
- DTXSID40280041
- 4-methyl-n-(3-phenylpropyl)benzenesulfonamide
- 5435-02-9
-
-
- Inchi: 1S/C16H19NO2S/c1-14-9-11-16(12-10-14)20(18,19)17-13-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-12,17H,5,8,13H2,1H3
- InChI Key: SZTOLUUHYDAAFU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NCCCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 289.11400
- Monoisotopic Mass: 289.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 442.8°C at 760 mmHg
- Flash Point: 221.6°C
- Refractive Index: 1.573
- PSA: 54.55000
- LogP: 4.37780
Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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